Cas no 2229274-11-5 (2,4-dichloro-5-(3-methoxyazetidin-3-yl)methylpyridine)

• Product Name: 2,4-dichloro-5-(3-methoxyazetidin-3-yl)methylpyridine
• CAS No: 2229274-11-5
• MF: C₁₀H₁₂Cl₂N₂O
• MW: 247.12108039856
• CID: 5884038
• PubChem ID: 165741115
• Update Time: 2025-05-22

2,4-dichloro-5-(3-methoxyazetidin-3-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-5-(3-methoxyazetidin-3-yl)methylpyridine
• 2229274-11-5
• EN300-1979438
• 2,4-dichloro-5-[(3-methoxyazetidin-3-yl)methyl]pyridine

• Inchi： 1S/C10H12Cl2N2O/c1-15-10(5-13-6-10)3-7-4-14-9(12)2-8(7)11/h2,4,13H,3,5-6H2,1H3
• InChI Key： IEBLJAOKBWPALH-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1CC1(CNC1)OC)Cl

Computed Properties

• Exact Mass: 246.0326684g/mol
• Monoisotopic Mass: 246.0326684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.2Ų

Additional information on 2,4-dichloro-5-(3-methoxyazetidin-3-yl)methylpyridine

Compound CAS No. 2229274-11-5: 2,4-Dichloro-5-(3-methoxyazetidin-3-yl)methylpyridine

The compound with CAS number 2229274-11-5, commonly referred to as 2,4-dichloro-5-(3-methoxyazetidin-3-yl)methylpyridine, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential therapeutic applications.

The molecular structure of 2,4-dichloro-5-(3-methoxyazetidin-3-yl)methylpyridine consists of a pyridine ring substituted with chlorine atoms at positions 2 and 4, and a methoxyazetidine group at position 5. The azetidine ring, a four-membered cyclic amine, introduces interesting stereochemical and electronic properties to the molecule. Recent studies have highlighted the importance of such structural features in modulating the compound's bioavailability and pharmacokinetics.

In terms of synthesis, researchers have developed efficient methods to construct this compound, often employing multi-component reactions or stepwise coupling strategies. These advancements have not only improved the yield but also enhanced the purity of the final product, making it more suitable for large-scale production and subsequent biological evaluations.

The pharmacological profile of cas no 2229274 has been extensively studied in preclinical models. It exhibits potent activity against various targets, including enzyme inhibitors and receptor agonists/antagonists. For instance, recent findings suggest that this compound may serve as a promising lead for developing novel anti-inflammatory agents or neuroprotective drugs.

Moreover, the environmental impact of synthesizing and using this compound has been a topic of interest. Green chemistry approaches are being explored to minimize waste generation and reduce the use of hazardous reagents during its production process.

In conclusion, compound cas no 2298780, or more specifically compound cas no 166680, represents a cutting-edge molecule with vast potential in drug discovery and development. Continued research into its properties will undoubtedly unlock new applications and contribute to advancements in medicinal chemistry.